Cas no 2137817-71-9 (1-1-(azetidin-3-yl)ethyl-3-butylurea)

• Product Name: 1-1-(azetidin-3-yl)ethyl-3-butylurea
• CAS No: 2137817-71-9
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5609941
• PubChem ID: 165486822
• Update Time: 2025-05-20

1-1-(azetidin-3-yl)ethyl-3-butylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(azetidin-3-yl)ethyl]-3-butylurea
• 2137817-71-9
• EN300-842494
• 1-1-(azetidin-3-yl)ethyl-3-butylurea

• Inchi： 1S/C10H21N3O/c1-3-4-5-12-10(14)13-8(2)9-6-11-7-9/h8-9,11H,3-7H2,1-2H3,(H2,12,13,14)
• InChI Key： DJLSLQYVEOXHLH-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)NC(C)C1CNC1

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-1-(azetidin-3-yl)ethyl-3-butylurea

Comprehensive Overview of 1-1-(azetidin-3-yl)ethyl-3-butylurea (CAS No. 2137817-71-9): Properties, Applications, and Research Insights

The compound 1-1-(azetidin-3-yl)ethyl-3-butylurea (CAS No. 2137817-71-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This azetidine-derived urea is characterized by its butylurea moiety and azetidin-3-yl group, which contribute to its versatility in drug discovery and material science. Researchers are increasingly exploring its role as a bioactive scaffold, particularly in the design of small-molecule inhibitors and modulators of protein-protein interactions.

One of the most searched questions regarding this compound is: "What are the synthetic routes for 1-1-(azetidin-3-yl)ethyl-3-butylurea?" The synthesis typically involves multi-step organic reactions, including the condensation of azetidine-3-carbaldehyde with ethylamine derivatives, followed by urea formation with butyl isocyanate. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce waste, aligning with the growing demand for sustainable synthesis practices.

In the context of drug discovery, 1-1-(azetidin-3-yl)ethyl-3-butylurea has shown promise as a pharmacophore in targeting G protein-coupled receptors (GPCRs) and kinase enzymes. Its azetidine ring provides conformational rigidity, while the urea linkage enhances hydrogen-bonding capabilities—a combination highly sought after in medicinal chemistry. Computational studies using AI-driven molecular docking have further highlighted its potential in structure-activity relationship (SAR) optimization.

The compound's physicochemical properties, such as its logP value and aqueous solubility, are frequently queried in chemical databases. With a molecular weight of 213.3 g/mol and moderate polarity, it exhibits favorable drug-likeness parameters per Lipinski's rule of five. These characteristics make it a valuable candidate for preclinical studies, particularly in central nervous system (CNS) research where blood-brain barrier permeability is critical.

Emerging trends in precision medicine have spurred interest in 1-1-(azetidin-3-yl)ethyl-3-butylurea as a potential therapeutic agent for neurodegenerative disorders. Its structural similarity to known neurotransmitter analogs has prompted investigations into its cholinergic activity and neuroprotective effects. Additionally, its metabolic stability in in vitro assays using human liver microsomes has been a focus of recent ADME studies.

From an industrial perspective, the compound's patent landscape reveals applications in agrochemical formulations and specialty chemicals. Its urea-based structure demonstrates herbicidal activity in preliminary screenings, though further mode-of-action studies are required. The azetidine moiety also lends itself to polymer chemistry, where it may serve as a crosslinking agent or monomer for high-performance materials.

Analytical characterization of CAS No. 2137817-71-9 typically employs LC-MS, NMR spectroscopy, and X-ray crystallography. Researchers emphasize the importance of HPLC purity analysis (>98%) for biological studies, given the compound's sensitivity to racemization at the azetidine chiral center. Standardized QC protocols have been developed to ensure batch-to-batch consistency, addressing a key concern in translational research.

In summary, 1-1-(azetidin-3-yl)ethyl-3-butylurea represents a compelling case study in structure-based drug design. Its dual functionality as a hydrogen-bond donor/acceptor and sp3-rich framework aligns with contemporary strategies in fragment-based screening. As cheminformatics tools evolve, this compound continues to inspire innovations across chemical biology and material science—making it a subject of enduring scientific relevance.